Cas no 738517-62-9 (D-Norvaline, 3-ethyl-,methyl ester)

• Product Name: D-Norvaline, 3-ethyl-,methyl ester
• CAS No: 738517-62-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 559888
• Update Time: 2024-03-05

D-Norvaline, 3-ethyl-,methyl ester Chemical and Physical Properties

Names and Identifiers

• D-Norvaline, 3-ethyl-,methyl ester
• D-Norvaline, 3-ethyl-, methyl ester (9CI)
• D-Norvaline, 3-ethyl-, methyl ester

• Inchi： 1S/C8H17NO2/c1-4-6(5-2)7(9)8(10)11-3/h6-7H,4-5,9H2,1-3H3/t7-/m1/s1
• InChI Key： FIIIVUQDQKWIKT-SSDOTTSWSA-N
• SMILES： C(OC)(=O)[C@@H](C(CC)CC)N

Computed Properties

• Exact Mass: 159.126
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 0.944±0.06 g/cm3(Predicted)
• Boiling Point: 191.4±13.0 °C(Predicted)
• pka: 7.98±0.39(Predicted)